7,8-dihydro-[1,4]dioxino[2,3-g]quinazolin-4(3H)-one

• IUPAC Name: 7,8-dihydro-3H-[1,4]dioxino[2,3-g]quinazolin-4-one
• InChI: InChI=1S/C10H8N2O3/c13-10-6-3-8-9(15-2-1-14-8)4-7(6)11-5-12-10/h3-5H,1-2H2,(H,11,12,13)
• InChI Key: MHABSYQYYBSPNV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N=CNC3=O
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID001228813
• Molecular Weight: 204.18 g/mol
• CAS No.: 52791-04-5

Description

7,8-dihydro-[1,4]dioxino[2,3-g]quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2.0 g. of 6-amino-3,4-ethylenedioxybenzoic acid methyl ester and 6 ml. of 99% formamide is refluxed for 1.5 hours, then cooled, diluted with 5 ml. of water and the resulting precipitate filtered off, water washed and dried to obtain 6,7-ethylenedioxyquinazolin-4(3H)-one, m.p. 275° C.

Synthesis routes and methods II

Procedure details

According to the procedure described in Example 6A Step 4, a mixture of ethyl 7-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate (1.45 g, 6.5 mmol) and formamidine hydrochloride (1.208 g, 15 mmol) in formamide (20 mL) was heated at 130° C. for 8 hours, to afford 7,8-dihydro-[1,4]dioxino[2,3-g]quinazolin-4(3H)-one as a solid (1.114 g, 84%). 1H NMR (300 MHz, CDCl3 and drops DMSO-d6) δ 11.80 (br, 1H), 7.88 (s, 1H), 7.63 (s, 1H), 7.13 (s, 1H), 4.36 (m, 4H); LC-MS (ESI) m/z 205 (M+H)+.